Cas no 851952-08-4 (ethyl 5-(2-chloro-6-fluorobenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(2-chloro-6-fluorobenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851952-08-4
• Molecular Formula: C₂₃H₁₇ClFN₃O₅S
• Molecular Weight: 501.914586782455
• CID: 6259956
• PubChem ID: 4079829

ethyl 5-(2-chloro-6-fluorobenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Properties

Names and Identifiers

• ethyl 5-(2-chloro-6-fluorobenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• F0641-0707
• 851952-08-4
• ethyl 5-(2-chloro-6-fluorobenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• ethyl 5-[(2-chloro-6-fluorobenzoyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• AB00670633-01
• AKOS024590464
• ethyl 5-(2-chloro-6-fluorobenzamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• InChIKey： HACMPRRNUHRTOB-UHFFFAOYSA-N
• Inchi： 1S/C23H17ClFN3O5S/c1-3-33-23(31)19-14-11-34-21(26-20(29)18-15(24)5-4-6-16(18)25)17(14)22(30)28(27-19)12-7-9-13(32-2)10-8-12/h4-11H,3H2,1-2H3,(H,26,29)
• SMILES： ClC1C=CC=C(C=1C(NC1=C2C(N(C3C=CC(=CC=3)OC)N=C(C(=O)OCC)C2=CS1)=O)=O)F

Computed Properties

• Exact Mass: 501.0561477g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 501.0561477g/mol
• Heavy Atom Count: 34
• Complexity: 824
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives